Cas no 1804509-38-3 (4-Bromo-2-hydroxy-3-nitropyridine)

• Product Name: 4-Bromo-2-hydroxy-3-nitropyridine
• CAS No: 1804509-38-3
• MF: C₅H₃BrN₂O₃
• MW: 218.992920160294
• CID: 4803158
• Update Time: 2025-06-08

4-Bromo-2-hydroxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-hydroxy-3-nitropyridine

• Inchi： 1S/C5H3BrN2O3/c6-3-1-2-7-5(9)4(3)8(10)11/h1-2H,(H,7,9)
• InChI Key： MNEFANNHKMSSBA-UHFFFAOYSA-N
• SMILES： BrC1C=CNC(C=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 217.933
• Monoisotopic Mass: 217.933
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.9

Additional information on 4-Bromo-2-hydroxy-3-nitropyridine

Recent Advances in the Study of 1804509-38-3 and 4-Bromo-2-hydroxy-3-nitropyridine in Chemical Biology and Pharmaceutical Research

The chemical compound 1804509-38-3 and the product 4-Bromo-2-hydroxy-3-nitropyridine have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being explored for their potential applications in drug discovery, medicinal chemistry, and as intermediates in the synthesis of more complex molecules. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their structural properties, biological activities, and potential therapeutic applications.

Recent studies have focused on the synthesis and characterization of 4-Bromo-2-hydroxy-3-nitropyridine, a key intermediate in the production of various pharmacologically active compounds. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the structure and purity of this compound. Additionally, computational modeling has been utilized to predict its reactivity and potential interactions with biological targets, providing valuable insights for further experimental validation.

The compound 1804509-38-3 has been identified as a promising candidate for the development of novel therapeutics, particularly in the treatment of inflammatory and infectious diseases. Preliminary in vitro studies have demonstrated its ability to modulate key signaling pathways involved in inflammation, suggesting potential applications in the management of chronic inflammatory conditions. Furthermore, its unique chemical structure offers opportunities for structural optimization to enhance its pharmacological properties and reduce potential side effects.

In the context of drug discovery, both 1804509-38-3 and 4-Bromo-2-hydroxy-3-nitropyridine have been investigated for their roles as building blocks in the synthesis of more complex drug-like molecules. Recent publications have highlighted their utility in the construction of heterocyclic scaffolds, which are prevalent in many FDA-approved drugs. These findings underscore the importance of these compounds in medicinal chemistry and their potential to contribute to the development of new therapeutic agents.

Future research directions include further exploration of the biological activities of these compounds, optimization of their synthetic routes for large-scale production, and evaluation of their safety and efficacy in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications, ultimately benefiting patients in need of novel treatments.